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Compound of Interest

Compound Name: Triphenylamine-d15

Cat. No.: B12403813 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

guidelines for Triphenylamine-d15. The information presented is primarily based on the safety

data available for its non-deuterated analogue, Triphenylamine, as specific safety and

toxicological data for the deuterated compound is limited. Isotopic labeling with deuterium is not

expected to significantly alter the chemical's hazardous properties. This guide is intended for

use by qualified individuals trained in handling chemical substances.

Introduction
Triphenylamine-d15 is a deuterated form of Triphenylamine, an organic compound used in

various research and industrial applications, including as a hole-transporting material in organic

light-emitting diodes (OLEDs) and as a pharmaceutical intermediate.[1] Due to its chemical

nature, proper handling and safety precautions are essential to minimize potential risks to

researchers, scientists, and drug development professionals.

Hazard Identification and Classification
Triphenylamine is classified as a hazardous substance. The primary hazards associated with

this chemical are:

Skin Irritation: Causes skin irritation.[2][3][4][5]

Eye Irritation: Causes serious eye irritation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b12403813?utm_src=pdf-interest
https://www.benchchem.com/product/b12403813?utm_src=pdf-body
https://www.benchchem.com/product/b12403813?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9401415.htm
https://www.fishersci.com/store/msds?partNumber=AAA15939&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1692184126_TRIPHENYLAMINECASNO603-34-9MSDS.pdf
https://www.fishersci.es/store/msds?partNumber=11458476&countryCode=ES&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15939&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Irritation: May cause respiratory irritation.

The substance is a colorless to off-white crystalline solid or powder with a characteristic odor.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Triphenylamine is provided in the

table below. These values are expected to be very similar for Triphenylamine-d15.

Property Value Reference

Molecular Formula C18D15N

Molecular Weight 260.41 g/mol

Appearance
Colorless to off-white

crystalline solid or powder

Melting Point 125 - 128 °C (257 - 262.4 °F)

Boiling Point
347 - 348 °C (656.6 - 658.4 °F)

at 760 mmHg

Solubility in Water Insoluble

log Pow 5.7

Vapor Pressure 0.000392 mmHg

Density 0.774 g/cm³

Toxicological Information
Detailed toxicological studies on Triphenylamine-d15 are not readily available. The following

data is for Triphenylamine:

Route of Exposure Species Value Reference

Oral LD50 Rat 3200 mg/kg
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According to the information available, Triphenylamine has not been tested for its carcinogenic

or reproductive effects.

Exposure Controls and Personal Protection
To ensure safe handling and minimize exposure, the following control measures and personal

protective equipment (PPE) should be utilized.

5.1. Engineering Controls

Work should be conducted in a well-ventilated area.

Use local exhaust ventilation at the site of chemical release to control airborne dust.

Enclose operations where possible.

Eye wash fountains and emergency showers should be readily available in the immediate

work area.

5.2. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side-shields or goggles. A face shield may be

necessary when working with larger quantities or when there is a risk of splashing.

Skin Protection: Wear protective gloves and clothing to prevent skin contact. The choice of

glove material should be based on a risk assessment of the specific laboratory conditions.

Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, a NIOSH/MSHA or European Standard EN 136

approved respirator should be used.

5.3. Exposure Limits
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Organization
Exposure Limit (8-hour
TWA)

Reference

ACGIH 5 mg/m³

NIOSH 5 mg/m³

Safe Handling and Storage
6.1. Handling

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling and before breaks.

Do not eat, drink, or smoke in areas where the chemical is handled.

Contaminated work clothes should not be taken home and should be laundered by

individuals aware of the hazards.

6.2. Storage

Store in a cool, dry, and well-ventilated place.

Keep containers tightly closed.

Store away from incompatible materials such as oxidizing agents, strong acids, aldehydes,

and ketones.

First-Aid Measures
In case of exposure, follow these first-aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.
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Skin Contact: Immediately wash the affected area with plenty of soap and water while

removing all contaminated clothing. If skin irritation occurs, get medical advice.

Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical

attention.

Ingestion: Clean mouth with water and drink plenty of water. Do not induce vomiting. Seek

medical attention.

Accidental Release Measures
In the event of a spill or release:

Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation.

Environmental Precautions: Do not let the product enter drains.

Methods for Cleaning Up: For small spills, dampen the solid material with a suitable solvent

like acetone and transfer it to a sealed container for disposal. For larger spills, sweep up and

shovel the material into a suitable, closed container for disposal.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local regulations.

The product may be dissolved in a combustible solvent and burned in a chemical incinerator

equipped with an afterburner and scrubber. Dispose of contaminated packaging as unused

product.

Experimental Protocol: General Handling of Solid
Triphenylamine-d15
This protocol outlines the general steps for safely handling solid Triphenylamine-d15 in a

laboratory setting.

Preparation:
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Ensure the work area is clean and uncluttered.

Verify that a calibrated balance is available within a chemical fume hood or in an area with

local exhaust ventilation.

Confirm the availability and proper functioning of an emergency shower and eyewash

station.

Don all required PPE: lab coat, safety glasses with side shields, and appropriate chemical-

resistant gloves.

Weighing and Transfer:

Perform all weighing and transfer operations within a fume hood or ventilated enclosure to

minimize dust inhalation.

Use a spatula to carefully transfer the desired amount of Triphenylamine-d15 from the

storage container to a tared weigh boat or reaction vessel.

Avoid creating dust clouds during transfer.

Close the storage container tightly immediately after use.

Dissolution (if applicable):

If preparing a solution, add the solvent to the solid slowly and stir to dissolve.

Perform this step in a fume hood.

Post-Handling:

Clean any spills on the balance or work surface immediately.

Wipe down the work area with an appropriate solvent and then with soap and water.

Properly dispose of any contaminated materials (e.g., weigh boats, gloves) in a

designated waste container.

Remove PPE in the correct order to avoid cross-contamination.
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Wash hands thoroughly with soap and water.

Visualizations
The following diagrams illustrate key safety and handling workflows for Triphenylamine-d15.
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Caption: Workflow for the safe handling of Triphenylamine-d15.
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Caption: Emergency response procedure for a solid Triphenylamine-d15 spill.
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Caption: First-aid measures for different routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12403813#safety-and-handling-guidelines-for-
triphenylamine-d15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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